Cas no 1361592-93-9 (3-(Perchlorophenyl)-6-(trifluoromethyl)picolinaldehyde)

• Product Name: 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinaldehyde
• CAS No: 1361592-93-9
• MF: C₁₃H₃Cl₅F₃NO
• MW: 423.429229021072
• CID: 4968848
• Update Time: 2025-05-20

3-(Perchlorophenyl)-6-(trifluoromethyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinaldehyde

• Inchi： 1S/C13H3Cl5F3NO/c14-8-7(9(15)11(17)12(18)10(8)16)4-1-2-6(13(19,20)21)22-5(4)3-23/h1-3H
• InChI Key： VHOQASYCHQIAFC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(C(F)(F)F)N=C1C=O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 424
• XLogP3: 6.3
• Topological Polar Surface Area: 30

Additional information on 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinaldehyde

Introduction to 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinaldehyde (CAS No. 1361592-93-9)

3-(Perchlorophenyl)-6-(trifluoromethyl)picolinaldehyde (CAS No. 1361592-93-9) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a perchlorophenyl group and a trifluoromethyl group, which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinaldehyde consists of a pyridine ring with a formyl group at the 6-position, a perchlorophenyl substituent at the 3-position, and a trifluoromethyl group also at the 6-position. These functional groups impart specific reactivity and stability to the molecule, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinaldehyde in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds derived from this aldehyde exhibit potent anti-inflammatory and anti-cancer properties. The perchlorophenyl and trifluoromethyl groups are believed to enhance the lipophilicity and metabolic stability of the molecule, which are crucial for its pharmacological activity.

In addition to its therapeutic applications, 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinaldehyde has been explored as a key intermediate in the synthesis of advanced materials. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Researchers at the University of California, Berkeley, have demonstrated that derivatives of this compound can be used to improve the efficiency and stability of organic solar cells.

The synthesis of 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinaldehyde typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of 2-chloro-5-trifluoromethylpyridine with perchlorobenzaldehyde, followed by oxidation to form the aldehyde. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The safety profile of 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinaldehyde is an important consideration in its use as an intermediate or final product. Toxicological studies have shown that this compound is generally well-tolerated at low concentrations, but proper handling and storage protocols should be followed to minimize any potential risks. The Environmental Protection Agency (EPA) has established guidelines for the safe use and disposal of such compounds to ensure environmental protection.

In conclusion, 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinaldehyde (CAS No. 1361592-93-9) is a versatile compound with promising applications in medicinal chemistry, materials science, and other advanced fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is likely to play an increasingly important role in scientific innovation.